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Compound of Interest

Compound Name: Dexbrompheniramine

Cat. No.: B094561 Get Quote

Dexbrompheniramine Maleate: A Comprehensive
Physicochemical Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular and physicochemical

properties of Dexbrompheniramine maleate, a first-generation antihistamine. The information

presented herein is intended to support research, development, and quality control activities

involving this active pharmaceutical ingredient.

Molecular and Physicochemical Characteristics
Dexbrompheniramine maleate is the maleate salt of dexbrompheniramine, the

pharmacologically active (S)-(+)-enantiomer of brompheniramine.[1] It functions as a histamine

H1-receptor antagonist, providing temporary relief for allergic conditions such as rhinitis and

urticaria.[2][3]

Quantitative Physicochemical Data
The key physicochemical parameters of Dexbrompheniramine maleate are summarized in the

table below.
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Property Value Source(s)

Molecular Formula C₂₀H₂₃BrN₂O₄ [1][4][5][6]

Molecular Weight 435.31 g/mol [1][4]

Melting Point 132-134 °C [4]

Water Solubility 0.0127 mg/mL (predicted) [3][7]

pKa (Strongest Basic) 9.48 (predicted) [3][7]

LogP
3.4 - 3.75 (experimental and

predicted)
[2][3][7]

Mechanism of Action: Histamine H1-Receptor
Antagonism
Dexbrompheniramine exerts its therapeutic effects by acting as an antagonist at the

histamine H1-receptor.[1][2] It competitively binds to these receptors on effector cells in the

gastrointestinal tract, blood vessels, and respiratory tract.[2][5][8] This action blocks the effects

of endogenous histamine, thereby alleviating the symptoms associated with allergic reactions,

such as vasodilation, increased capillary permeability, and smooth muscle contraction.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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